4-(2-ethylphenyl)-5-(4-pyridinyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione

• IUPAC Name: 4-(2-ethylphenyl)-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H14N4S/c1-2-11-5-3-4-6-13(11)19-14(17-18-15(19)20)12-7-9-16-10-8-12/h3-10H,2H2,1H3,(H,18,20)
• InChI Key: SWYMHXKTXCDIGL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N2C(=NNC2=S)C3=CC=NC=C3
• Molecular Formula: C15H14N4S
• Molecular Weight: 282.4 g/mol

Description

4-(2-ethylphenyl)-5-(4-pyridinyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-(2-ethylphenyl)-5-(4-pyridinyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione is not fully understood. However, it is believed to exert its pharmacological effects through the modulation of various cellular signaling pathways. For instance, it has been shown to inhibit the activity of certain enzymes involved in the biosynthesis of inflammatory mediators, thereby reducing inflammation.
Biochemical and Physiological Effects:
4-(2-ethylphenyl)-5-(4-pyridinyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated its ability to induce apoptosis in cancer cells, inhibit the growth of microbial pathogens, and reduce inflammation. In addition, it has also been shown to exhibit antioxidant activity and inhibit the activity of certain enzymes involved in the biosynthesis of inflammatory mediators.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-(2-ethylphenyl)-5-(4-pyridinyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione is its versatility in terms of its potential applications. It can be used as a starting material for the synthesis of various functional materials, and it has also shown promising results as a therapeutic agent in various disease models. However, one of the major limitations of this compound is its relatively low solubility in aqueous solutions, which can limit its use in certain applications.

Future Directions

There are several future directions that can be explored in the context of 4-(2-ethylphenyl)-5-(4-pyridinyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. One potential direction is the synthesis of analogs of this compound with improved pharmacological properties. Another direction is the exploration of its potential applications in the field of materials science, where it can be used as a precursor for the synthesis of various functional materials. In addition, further studies are needed to elucidate its mechanism of action and to explore its potential applications in various disease models.

Synthesis Methods

The synthesis of 4-(2-ethylphenyl)-5-(4-pyridinyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione involves the reaction of 2-ethylbenzaldehyde, 4-pyridinecarboxaldehyde, and thiosemicarbazide in the presence of a suitable solvent and a catalyst. The reaction proceeds through a series of intermediate steps, resulting in the formation of the final product.

Scientific Research Applications

4-(2-ethylphenyl)-5-(4-pyridinyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has shown promising results as an anti-cancer agent, anti-inflammatory agent, and anti-microbial agent. In addition, it has also been studied for its potential applications in the field of materials science, where it can be used as a precursor for the synthesis of various functional materials.